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Compound of Interest

Compound Name: M199

Cat. No.: B15296203 Get Quote

An In-depth Analysis for Researchers, Scientists,
and Drug Development Professionals
Medium 199 (M199) is a classic and widely utilized cell culture medium, first developed in the

1950s for the nutritional studies of chick embryo fibroblasts.[1] Its formulation, while less

complex than some modern media, provides a defined nutritional source that has proven

invaluable for the cultivation of a wide range of cell types, particularly for non-transformed cells.

This technical guide provides a detailed overview of the composition of M199, protocols for its

preparation and use, and insights into its application in research and production, including

virology and vaccine development.

Core Composition of M199 Medium
M199 is a balanced salt solution supplemented with a variety of amino acids, vitamins, and

other essential nutrients. The exact composition can vary slightly between manufacturers and

specific formulations (e.g., with Earle's or Hanks' salts, with or without L-glutamine or phenol

red). The following tables provide a comprehensive overview of the typical components found

in a standard M199 formulation with Earle's Balanced Salt Solution (EBSS).

Table 1: Inorganic Salts
The inorganic salt composition of M199 with Earle's salts is designed to maintain physiological

pH and osmotic pressure in a CO₂ environment.
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Component Concentration (mg/L)

Calcium Chloride (CaCl₂) (anhyd.) 200.00

Ferric Nitrate (Fe(NO₃)₃·9H₂O) 0.72

Magnesium Sulfate (MgSO₄) (anhyd.) 97.67

Potassium Chloride (KCl) 400.00

Sodium Bicarbonate (NaHCO₃) 2200.00

Sodium Chloride (NaCl) 6800.00

Sodium Phosphate monobasic (NaH₂PO₄·H₂O) 140.00

Table 2: Amino Acids
M199 contains a comprehensive panel of amino acids, the building blocks of proteins, essential

for cell growth and proliferation.
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Component Concentration (mg/L)

L-Alanine 25.00

L-Arginine HCl 70.00

L-Aspartic Acid 30.00

L-Cysteine HCl·H₂O 0.10

L-Cystine 2HCl 26.00

L-Glutamic Acid 75.00

L-Glutamine 100.00

Glycine 50.00

L-Histidine HCl·H₂O 21.88

L-Hydroxyproline 10.00

L-Isoleucine 40.00

L-Leucine 60.00

L-Lysine HCl 70.00

L-Methionine 15.00

L-Phenylalanine 25.00

L-Proline 40.00

L-Serine 25.00

L-Threonine 30.00

L-Tryptophan 10.00

L-Tyrosine (Disodium Salt, Dihydrate) 57.66

L-Valine 25.00

Table 3: Vitamins
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A wide array of vitamins are included in M199 to act as cofactors and antioxidants, supporting

various cellular metabolic processes.

Component Concentration (mg/L)

p-Aminobenzoic Acid 0.05

Ascorbic Acid 0.05

D-Biotin 0.01

D-Ca-Pantothenate 0.01

Choline Chloride 0.50

Folic Acid 0.01

myo-Inositol 0.05

Menadione (Vitamin K3) 0.01

Niacin (Nicotinic Acid) 0.025

Niacinamide (Nicotinamide) 0.025

Pyridoxal HCl 0.025

Pyridoxine HCl 0.025

Riboflavin 0.01

Thiamine HCl 0.01

Vitamin A Acetate 0.10

Vitamin D₂ (Calciferol) 0.10

α-Tocopherol Phosphate (Sodium Salt) 0.01

Table 4: Other Components
This category includes a carbohydrate source (D-Glucose), a pH indicator, and other essential

compounds.
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Component Concentration (mg/L)

Adenine Sulfate 10.00

Adenosine 5'-Phosphate 0.20

ATP (Disodium Salt) 1.00

Cholesterol 0.20

D-Glucose (Dextrose) 1000.00

Glutathione (Reduced) 0.05

Guanine HCl 0.30

Hypoxanthine 0.30

Phenol Red 20.00

Sodium Acetate 50.00

Thymine 0.30

Tween 80 20.00

Uracil 0.30

Xanthine 0.34

Experimental Protocols
Preparation of Liquid M199 from Powder
This protocol outlines the standard procedure for preparing 1 liter of sterile M199 medium from

its powdered form.

Materials:

M199 powder with Earle's salts

High-purity, cell culture grade water

Sodium Bicarbonate (NaHCO₃)
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L-Glutamine (if not already in the powder)

1N HCl and 1N NaOH for pH adjustment

Sterile 1L graduated cylinder and storage bottle

Sterile 0.22 µm membrane filter unit

Procedure:

Measure out approximately 900 mL of high-purity water into a sterile container.

With gentle stirring, add the M199 powder to the water. Do not heat the water.

Continue stirring until the powder is completely dissolved.

If required by the specific formulation, add 2.2 g of Sodium Bicarbonate and/or 0.1 g of L-

Glutamine to the solution and stir until dissolved.

Adjust the pH of the medium to 7.2-7.4 using 1N HCl or 1N NaOH. The pH will likely rise by

0.1-0.2 units during filtration.

Add high-purity water to bring the final volume to 1 liter.

Sterilize the medium immediately by passing it through a sterile 0.22 µm membrane filter.

Aseptically dispense the sterile medium into a sterile storage bottle.

Store the prepared medium at 2-8°C, protected from light.
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Preparation of Liquid M199 from Powder

M199 Powder

Dissolve Powder

High-Purity Water

Add Supplements
(NaHCO₃, L-Glutamine) Adjust pH to 7.2-7.4 Adjust to Final Volume Sterile Filtration (0.22 µm) Store at 2-8°C
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HUVEC Subculturing Workflow

Confluent HUVEC Culture

Wash with PBS

Trypsinize to Detach Cells

Neutralize Trypsin with
Complete M199 Medium

Centrifuge and Resuspend

Seed into New
Gelatin-Coated Flasks

Incubate at 37°C, 5% CO₂
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Simplified Insulin Signaling Pathway in Adipocytes

Insulin

Insulin Receptor

Binds

IRS Proteins

Phosphorylates

PI3K

Activates

PIP3

Converts

PIP2

PDK1

Recruits

Akt/PKB

Phosphorylates
(Activates)

AS160

Phosphorylates
(Inactivates)

GLUT4 Translocation

Inhibition
Relieved

GLUT4 Vesicle

Glucose Uptake

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15296203?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15296203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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